6-Amino-3-(4-cyclohexylphenyl)-4-{5-nitro-2-furyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C23H21N5O4
• Molecular Weight: 431.4 g/mol
• IUPAC Name: 6-amino-3-(4-cyclohexylphenyl)-4-(5-nitrofuran-2-yl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C23H21N5O4/c24-12-16-19(17-10-11-18(31-17)28(29)30)20-21(26-27-23(20)32-22(16)25)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h6-11,13,19H,1-5,25H2,(H,26,27)
• InChI Key: FBQTWFGLCYHBEF-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C2=CC=C(C=C2)C3=C4C(C(=C(OC4=NN3)N)C#N)C5=CC=C(O5)[N+](=O)[O-]

Description

6-Amino-3-(4-cyclohexylphenyl)-4-{5-nitro-2-furyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile, also known as CNB-001, is a novel compound that has been the subject of scientific research in recent years. It is a pyrazole derivative that has shown potential in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and traumatic brain injury.

Mechanism of Action

The exact mechanism of action of 6-Amino-3-(4-cyclohexylphenyl)-4-{5-nitro-2-furyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood, but studies have suggested that it works by modulating multiple signaling pathways in the brain. This compound has been shown to activate the phosphatidylinositol 3-kinase (PI3K)/Akt pathway, which is involved in cell survival and growth. This compound has also been shown to inhibit the glycogen synthase kinase-3β (GSK-3β) pathway, which is involved in the regulation of neuronal function and survival. In addition, this compound has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. This compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes neuronal survival and growth. This compound has also been shown to decrease the levels of amyloid beta (Aβ) protein, which is a protein that forms plaques in the brains of Alzheimer's disease patients. In addition, this compound has been shown to reduce oxidative stress and neuroinflammation, which are both involved in the pathogenesis of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 6-Amino-3-(4-cyclohexylphenyl)-4-{5-nitro-2-furyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is that it has been shown to have a good safety profile in animal studies. This compound has also been shown to be effective in crossing the blood-brain barrier, which is essential for the treatment of neurological disorders. However, one of the limitations of this compound is that it has not yet been tested in human clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for the research on 6-Amino-3-(4-cyclohexylphenyl)-4-{5-nitro-2-furyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One direction is to conduct human clinical trials to determine the safety and efficacy of this compound in the treatment of neurological disorders. Another direction is to investigate the potential of this compound in the treatment of other diseases, such as cancer and diabetes. In addition, future research could focus on optimizing the synthesis method of this compound to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of 6-Amino-3-(4-cyclohexylphenyl)-4-{5-nitro-2-furyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 4-cyclohexylphenylhydrazine with 5-nitro-2-furoic acid to form a hydrazone intermediate. The intermediate is then reacted with ethyl cyanoacetate to form a pyrazole derivative, which is then reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to form this compound.

Scientific Research Applications

6-Amino-3-(4-cyclohexylphenyl)-4-{5-nitro-2-furyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been extensively studied for its potential use in the treatment of various neurological disorders. Studies have shown that this compound has neuroprotective effects, which can help prevent neuronal damage and death. This compound has also been shown to improve cognitive function, memory, and learning in animal models of Alzheimer's disease and traumatic brain injury. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties, which can help reduce neuroinflammation and oxidative stress.